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The indole nucleus is a cornerstone in medicinal chemistry, serving as a privileged scaffold in a

vast array of natural products and synthetic drugs.[1][2][3][4][5] Its unique bicyclic structure,
composed of a benzene ring fused to a five-membered pyrrole ring, provides an ideal
framework for interacting with diverse biological targets.[1][6] This guide delves into a specific
and promising class of these compounds: indole-4-carboxylate derivatives. We will dissect their
structure-activity relationships (SAR) across different therapeutic areas, providing a
comparative analysis grounded in experimental data to illuminate the subtle molecular
modifications that dictate biological efficacy.

The objective of this guide is to move beyond a mere listing of compounds and their activities.
Instead, we will explore the causality behind the experimental choices and outcomes, offering
field-proven insights for researchers, scientists, and drug development professionals. By
understanding how structural changes influence target binding and cellular activity, we can
accelerate the rational design of more potent and selective therapeutic agents.
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The Logic of Drug Design: A Workflow for SAR
Studies

Structure-Activity Relationship (SAR) studies are the bedrock of modern drug discovery. They
involve systematically modifying a lead compound's molecular structure and observing the
corresponding changes in its biological activity. This iterative process allows researchers to
identify the key chemical features—or pharmacophores—responsible for a drug's therapeutic
effect and to optimize them for enhanced potency, selectivity, and pharmacokinetic properties.
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Caption: A generalized workflow for Structure-Activity Relationship (SAR) studies.

Comparative Analysis: Indole-4-Carboxylates in
Action

We will now compare the performance of indole-4-carboxylate derivatives and their close
analogues against several key therapeutic targets, supported by quantitative data.

Case Study 1: Antiviral Activity - Potent Inhibition of
SARS-CoV-2 3CL Protease

The chymotrypsin-like protease (3CLpro) is a critical enzyme for the replication of
coronaviruses, making it a prime target for antiviral drug development. Recent studies have
identified indole carboxylate derivatives as a potent class of SARS-CoV-2 3CLpro inhibitors.[7]
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A key finding is that the position of the carboxylic acid on the indole ring is crucial for activity.[7]
The indole-4-carboxylate scaffold, in particular, appears to play a significant role in binding to
the 3CLpro active site.[7] Let's compare several key compounds from this class.

Table 1: Comparative Activity of Indole Carboxylate Derivatives Against SARS-CoV-2

Key 3CLpro ICso Antiviral ECso
Compound Core Structure L
Substitutions (nM) (uM)
Indole-4- 5-chloropyridinyl
1 pyrdiny 250 2.8
carboxylate ester
N-allyl, 5-
Indole-4- o
7d chloropyridinyl 73 Not Reported
carboxylate
ester
N-propargyl, 5-
Indole-4- prop gy
7h chloropyridinyl Not Reported ~3.0
carboxylate
ester
o Nucleoside
Remdesivir (Reference Drug) N/A 1.2
Analogue

Data sourced from studies on VeroE6 cells.[7]
SAR Insights:

» Scaffold is Key: The indole-4-carboxylate core is fundamental for activity. Moving the
carboxylate group to other positions on the indole ring diminishes or abolishes inhibitory
potency.[7]

» N-Alkylation Boosts Potency: The most significant leap in enzyme inhibition was achieved by
introducing small, unsaturated alkyl groups at the N1 position of the indole ring. Compound
7d, with an N-allyl group, exhibited the most potent enzyme inhibitory activity (ICso = 73 nM),
a 3.4-fold improvement over the parent compound 1.[7]

o Comparable Antiviral Efficacy: Despite differences in direct enzyme inhibition, compounds 1
and 7h demonstrated potent cellular antiviral activity, comparable to the FDA-approved
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therapy, remdesivir, in the same assays.[7] This highlights the excellent translational
potential from enzymatic inhibition to cellular efficacy.
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Caption: SAR of N1-substitutions on the indole-4-carboxylate scaffold.

Case Study 2: Anticancer Activity - Exploiting Reactive
Oxygen Species (ROS)

Indole derivatives have long been investigated as anticancer agents due to their ability to
modulate multiple cellular pathways.[1][4][8] A fascinating strategy involves conjugating indole
carboxylic acids with molecules known to generate reactive oxygen species (ROS), such as the
antimalarial drug primaquine (PQ).[9] This approach aims to create cancer-cell-selective
therapies.
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Researchers investigated carboxamides derived from various indole carboxylic acids, including
indole-3-carboxylic acid (ICA). The resulting conjugates were evaluated for their
antiproliferative effects against several cancer cell lines.

Table 2: Comparative Antiproliferative Activity (ICso in uM) of Primaquine-Indole Carboxamides

MDA-MB-231
Compound LNCaP (Prostate) PC-3 (Prostate)
(Breast)
Primaquine (PQ) 11.2 45.1 54.1
ICA + PQ
T 23.9 49.3 66.8
(Combination)
Compound 2 (ICA-P
P ( Q 7.9 24.3 39.5

Conjugate)

Data sourced from antiproliferative assays after 72h treatment.[9]
SAR Insights:

e Synergistic Conjugation: The covalently linked ICA-PQ conjugate (Compound 2) was
significantly more potent than primaquine alone or a simple combination of ICA and PQ
across all tested cancer cell lines.[9] This demonstrates a true synergistic effect achieved
through the novel chemical entity.

o Cancer Cell Selectivity: The study highlighted that LNCaP prostate cancer cells were the
most sensitive to Compound 2, mirroring the sensitivity profile of primaquine itself.[9]

e Mechanism of Action: The enhanced antiproliferative effect of Compound 2 is attributed, in
large part, to its ability to generate ROS, a mechanism inherited from its primaquine
component but amplified by the indole carboxamide conjugation.[9]

Key Experimental Protocols

To ensure scientific integrity, the protocols used to generate the comparative data must be
robust and reproducible. Below are detailed methodologies for the key assays described.
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Protocol 1: SARS-CoV-2 3CLpro Enzyme Inhibition
Assay

This protocol outlines a typical fluorescence resonance energy transfer (FRET) assay to
measure the enzymatic activity of 3CLpro and the inhibitory potential of test compounds.

Methodology:
o Reagent Preparation:

o Prepare an assay buffer (e.g., 20 mM HEPES pH 7.3, 150 mM NaCl, 1 mM EDTA, 1 mM
DTT).

o Reconstitute recombinant SARS-CoV-2 3CLpro enzyme in the assay buffer to a working
concentration (e.g., 100 nM).

o Prepare a FRET-based peptide substrate (e.g., DABCYL-KTSAVLQISGFRKME-EDANS)
at a stock concentration in DMSO and dilute in assay buffer to a working concentration
(e.g., 20 uM).

o Prepare serial dilutions of the indole-4-carboxylate test compounds in DMSO, followed by
a final dilution in assay buffer.

e Assay Procedure:

In a 384-well microplate, add 5 uL of the diluted test compound or DMSO (vehicle control).

[e]

o

Add 10 pL of the 3CLpro enzyme solution to each well and incubate for 15 minutes at
room temperature to allow for compound binding.

o

Initiate the enzymatic reaction by adding 5 L of the substrate solution to each well.

o

Immediately place the plate in a fluorescence plate reader.
o Data Acquisition and Analysis:

o Monitor the increase in fluorescence intensity (Excitation: ~340 nm, Emission: ~490 nm)
every minute for 30 minutes.
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o Calculate the initial reaction velocity (slope of the linear phase) for each well.

o Determine the percentage of inhibition for each compound concentration relative to the
DMSO control.

o Plot the percent inhibition against the logarithm of the compound concentration and fit the
data to a dose-response curve to calculate the 1Cso value.

Protocol 2: General Synthesis of Indole-4-Carboxamides

This protocol provides a generalized procedure for the amide coupling reaction between an
indole-4-carboxylic acid and an amine, a common final step in the synthesis of many
derivatives.

Purification a .
(Column Chromatography) Final Indole-4-carboxamide

Indole-4-carboxylic acid Carboxylic Acid Activation Amide Bond Formation Aqueous Workup
+ Amine (R-NH2) (e.g., HATU, HBTU) (Base, e.g., DIPEA) & Extraction

Click to download full resolution via product page
Caption: General workflow for the synthesis of indole-4-carboxamide derivatives.
Methodology:
e Reactant Dissolution:

o In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the indole-4-
carboxylic acid (1.0 eq) in a suitable anhydrous solvent (e.g., DMF or DCM).

e Activation:

o Add a peptide coupling agent (e.g., HATU or HBTU, 1.1 eq) and an organic base (e.qg.,
DIPEA or EtsN, 2.0-3.0 eq) to the solution.

o Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.
e Amine Addition:

o Add the desired amine (1.1 eq) to the reaction mixture.
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o Allow the reaction to stir at room temperature for 4-16 hours. Monitor the reaction progress
using thin-layer chromatography (TLC) or LC-MS.

e Workup and Extraction:

o Once the reaction is complete, dilute the mixture with an organic solvent (e.g., ethyl
acetate) and wash sequentially with a mild acid (e.g., 1N HCI), saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate (Naz2S0a), filter, and concentrate
under reduced pressure.

o Purification:

o Purify the crude product using flash column chromatography on silica gel with an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
indole-4-carboxamide derivative.

o Characterize the final compound using *H NMR, 3C NMR, and high-resolution mass
spectrometry (HRMS) to confirm its structure and purity.

References

e Chavan, R. S., More, H. N., & Bhosale, A. V. (2019). 2D QSAR STUDY OF INDOLE
DERIVATIVES AS SELECTIVE COX-2 INHIBITORS. International Journal of Pharmaceutical
Sciences and Research. [Link]

o National Institutes of Health. (n.d.). Indole Chloropyridinyl Ester-Derived SARS-CoV-2
3CLpro Inhibitors: Enzyme Inhibition, Antiviral Efficacy, Structure-Activity and X-ray Structural
Studies. National Library of Medicine. [Link]

e Engelhardt, H., de Esch, I. J. P., Kuhn, D., Smits, R. A., Zuiderveld, O. P., Dobler, J., Mayer,
M., Lips, S., Arnhof, H., Scharn, D., Haaksma, E. E. J., & Leurs, R. (2012). Detailed
structure-activity relationship of indolecarboxamides as H4 receptor ligands. European
Journal of Medicinal Chemistry. [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://ijpsr.com/bft-article/2d-qsar-study-of-indole-derivatives-as-selective-cox-2-inhibitors/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10238804/
https://pubmed.ncbi.nlm.nih.gov/22749391/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Kumar, A., et al. (2018). Novel indole derivatives as potential anticancer agents: Design,
synthesis and biological screening. Medicinal Chemistry Research, 27(1), 321-331. [Link]

(n.d.). INDOLE DERIVATIVES AS POTENTIAL ANTICANCER AGENTS: A REVIEW.
ResearchGate. [Link]

Palomba, M., et al. (n.d.). Synthesis and biological evaluation of new indole and pyrrole
carboxamides based on amino acids. Arkat USA. [Link]

(n.d.). SAR of anti-inflammatory agents. ResearchGate. [Link]

Wang, G., et al. (n.d.). Discovery of (aza)indole derivatives as novel respiratory syncytial
virus fusion inhibitors. Royal Society of Chemistry. [Link]

Barakat, A., et al. (2022). Design, Synthesis and In Vitro Evaluation of Spirooxindole-Based
Phenylsulfonyl Moiety as a Candidate Anti-SAR-CoV-2 and MERS-CoV-2 with the
Implementation of Combination Studies. MDPI. [Link]

Kaur, M., et al. (2023). Recent Developments in the Synthesis and Anticancer Activity of
Indole and Its Derivatives. Current Organic Synthesis, 20(4), 376-394. [Link]

(n.d.). SAR for the synthesised indole derivatives 3a&b, 4a—e and 5a—e. ResearchGate.
[Link]

Wang, X., et al. (2018). A review on recent developments of indole-containing antiviral
agents. European Journal of Medicinal Chemistry. [Link]

Gopalakrishnan, R., et al. (2025). Synthesis And Characterization Of Some Novel Indole
Carboxamide Derivative And Its Anti Inflammatory and Analgesic Evaluation. International
Journal of Environmental Sciences, 11(21s). [Link]

(n.d.). Indole derivatives (1-4) as anti-SARS-CoV-2 agents. ResearchGate. [Link]

Al-Warhi, T., et al. (2025). Discovery of Primaquine—Indole Carboxamides with Cancer-Cell-
Selective Antiproliferative Activity. Molecules, 30(19). [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.researchgate.net/publication/320141381_Novel_indole_derivatives_as_potential_anticancer_agents_Design_synthesis_and_biological_screening
https://www.researchgate.net/publication/326857147_INDOLE_DERIVATIVES_AS_POTENTIAL_ANTICANCER_AGENTS_A_REVIEW
https://arkat-usa.org/arkivoc-journal/browse-arkivoc/ark.5550190.p011.085/
https://www.researchgate.net/figure/SAR-of-anti-inflammatory-agents_fig1_372304918
https://pubs.rsc.org/en/content/articlelanding/2018/md/c8md00115a
https://www.mdpi.com/1422-0067/23/19/11831
https://pubmed.ncbi.nlm.nih.gov/35536125/
https://www.researchgate.net/figure/SAR-for-the-synthesised-indole-derivatives-3a-b-4a-e-and-5a-e_fig1_374323136
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7125867/
https://www.bijns.org/article/11/21s/nbtc6n11
https://www.researchgate.net/figure/Indole-derivatives-1-4-as-anti-SARS-CoV-2-agents_fig1_372304918
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11432247/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

(n.d.). Synthesis and Biological Evaluation of Sclareolide-Indole Conjugates and Their
Derivatives. MDPI. [Link]

Hawash, M., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery
—An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024). MDPI.
[Link]

Name, N. A. (2014). Structure—Activity Relationship Studies of Indole-Based Compounds as
Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41. Journal of Medicinal
Chemistry. [Link]

(n.d.). 3D-QSAR studies of indole derivatives as phosphodiesterase IV inhibitors. PubMed.
[Link]

(n.d.). Synthesis, structure-activity relationship and biological evaluation of indole derivatives
as anti-Candida albicans agents. PubMed. [Link]

Fatahala, S. S., Khedr, M. A., & Mohamed, M. S. (2017). Synthesis and Structure Activity
Relationship of Some Indole Derivatives as Potential Anti-inflammatory Agents. Acta Chimica
Slovenica, 64(4), 865-876. [Link]

(n.d.). The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with
Diverse Chemical, Biological, and Clinical Significance. MDPI. [Link]

(n.d.). Structure/activity relationships of indole derivatives. ResearchGate. [Link]

Fassihi, A., et al. (2020). Synthetic strategies, SAR studies, and computer modeling of indole
2 and 3-carboxamides as the strong enzyme inhibitors: a review. Journal of the Iranian
Chemical Society. [Link]

(n.d.). 442 Synthesis, Characterization and Anti-Inflammatory and Antipyreticevaluationof
Novel Indole Derivatives. Semantic Scholar. [Link]

(n.d.). Synthetic strategies, SAR studies, and computer modeling of indole 2 and 3-
carboxamides as the strong enzyme inhibitors: a review. OUCI. [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.mdpi.com/1420-3049/24/19/3516
https://www.mdpi.com/1424-8247/17/5/585
https://pubs.acs.org/doi/10.1021/jm500299a
https://pubmed.ncbi.nlm.nih.gov/17512015/
https://pubmed.ncbi.nlm.nih.gov/38492570/
https://pubmed.ncbi.nlm.nih.gov/29318292/
https://www.mdpi.com/2673-8942/4/1/4
https://www.researchgate.net/figure/Structure-activity-relationships-of-indole-derivatives_fig2_334584282
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7214486/
https://www.semanticscholar.org/paper/442-Synthesis%2C-Characterization-and-Anti-and-of-Rao/035850e05273760458a2d180862086d06e2e58c0
https://ouci.dntb.gov.ua/en/works/2E--q0w7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

+ Palomba, M., et al. (2020). Synthesis and biological evaluation of new indole and pyrrole
carboxamides based on amino acids. ARKIVOC, 2019(2). [Link]

¢ (n.d.). Synthesis and biological evaluation of indoles. Der Pharma Chemica. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Recent Developments in the Synthesis and Anticancer Activity of Indole and Its
Derivatives - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Areview on recent developments of indole-containing antiviral agents - PMC
[pmc.ncbi.nim.nih.gov]

e 3. researchgate.net [researchgate.net]
e 4. mdpi.com [mdpi.com]

e 5. The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse
Chemical, Biological, and Clinical Significance [mdpi.com]

e 6. Synthetic strategies, SAR studies, and computer modeling of indole 2 and 3-
carboxamides as the strong enzyme inhibitors: a review - PMC [pmc.ncbi.nlm.nih.gov]

¢ 7. Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro Inhibitors: Enzyme Inhibition,
Antiviral Efficacy, Structure-Activity and X-ray Structural Studies - PMC
[pmc.ncbi.nim.nih.gov]

e 8. researchgate.net [researchgate.net]

¢ 9. Discovery of Primaquine—Indole Carboxamides with Cancer-Cell-Selective Antiproliferative
Activity - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Comparative Guide to the Structure-Activity
Relationship (SAR) of Indole-4-Carboxylate Derivatives]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1337677/docs#comparative-guide-to-
the-structure-activity-relationship-sar-of-indole-4-carboxylate-derivatives]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.researchgate.net/publication/334200424_Synthesis_and_biological_evaluation_of_new_indole_and_pyrrole_carboxamides_based_on_amino_acids
https://www.derpharmachemica.com/pharma-chemica/synthesis-and-biological-evaluation-of-indoles.pdf
https://www.benchchem.com/product/b1337677?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/35538803/
https://pubmed.ncbi.nlm.nih.gov/35538803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115707/
https://www.researchgate.net/figure/Indole-derivatives-1-4-as-anti-SARS-CoV-2-agents_fig2_380402311
https://www.mdpi.com/1420-3049/29/19/4770
https://www.mdpi.com/2813-3137/4/1/4
https://www.mdpi.com/2813-3137/4/1/4
https://pmc.ncbi.nlm.nih.gov/articles/PMC7214098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7214098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457330/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457330/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457330/
https://www.researchgate.net/publication/345763553_INDOLE_DERIVATIVES_AS_POTENTIAL_ANTICANCER_AGENTS_A_REVIEW
https://pmc.ncbi.nlm.nih.gov/articles/PMC12526250/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12526250/
https://www.benchchem.com/product/b1337677/docs#comparative-guide-to-the-structure-activity-relationship-sar-of-indole-4-carboxylate-derivatives
https://www.benchchem.com/product/b1337677/docs#comparative-guide-to-the-structure-activity-relationship-sar-of-indole-4-carboxylate-derivatives
https://www.benchchem.com/product/b1337677/docs#comparative-guide-to-the-structure-activity-relationship-sar-of-indole-4-carboxylate-derivatives
https://www.benchchem.com/product/b1337677/docs#comparative-guide-to-the-structure-activity-relationship-sar-of-indole-4-carboxylate-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1337677?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

